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Nilutamide Alcohol Intolerance: Clinical Summary

The following table summarizes the key clinical features of the alcohol intolerance reaction associated with

nilutamide.

Feature Description

Reported
Incidence

Up to 10% of patients [1].

Primary
Symptoms

Facial flushing, malaise (general discomfort), hypotension (low blood pressure),
dizziness/lightheadedness [2] [1] [3].

Onset & Cause Occurs when alcohol is consumed concurrently with nilutamide. The precise
mechanism is not fully elucidated but is distinct from the classic disulfiram-like

reaction [4] [5] [1].

Clinical
Management

Patients are advised to avoid alcoholic beverages while taking nilutamide [2] [3]

[6].
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The adverse reaction to alcohol with nilutamide is clinically well-documented, but its underlying

mechanism in literature remains partially unclear and may differ from the classic disulfiram model.

Classic Disulfiram-like Reaction Mechanism

Disulfiram and several other drugs cause alcohol intolerance by inhibiting the enzyme aldehyde

dehydrogenase (ALDH) [4] [7]. This blockage disrupts the normal metabolism of alcohol, leading to a toxic

accumulation of acetaldehyde.

The diagram below illustrates this metabolic pathway and the site of inhibition.
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True disulfiram-like drugs act as acetaldehyde dehydrogenase inhibitors, preventing the metabolism of

acetaldehyde into acetic acid and causing an unpleasant reaction that discourages alcohol consumption [4].

Nilutamide's Distinct Pathway

While nilutamide causes alcohol intolerance, evidence suggests its mechanism may not primarily involve

ALDH inhibition. The reaction is listed as a separate, major side effect thought to be related to its direct

biological activity [5] [1]. The specific pathway remains an area for further research.
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Research Implications and Experimental
Considerations

For researchers, the clinical data on nilutamide-alcohol interaction presents several key considerations:

Mechanism Investigation: The unclear mechanism indicates a potential area for original research.
Studies could explore whether nilutamide or its metabolites directly interact with alcohol metabolic

enzymes, cause the release of vasoactive substances, or involve other neurohormonal pathways.
Toxicological Assessment: This reaction is a critical factor in the drug's safety profile. Any

experimental protocols involving nilutamide, particularly in animal models, should strictly control for
alcohol exposure to avoid confounding adverse effects.

Data Interpretation: Observed toxicities in pre-clinical or clinical studies following alcohol co-
administration should not be automatically classified as a classic "disulfiram-like reaction" without

biochemical evidence of acetaldehyde accumulation.

Frequently Asked Questions (FAQs) for Researchers

Q1: Is nilutamide's alcohol reaction caused by acetaldehyde accumulation, like disulfiram? While the

symptoms are similar, the available evidence does not confirm that nilutamide acts as an acetaldehyde

dehydrogenase (ALDH) inhibitor. The mechanism is cited as being distinct from the classic disulfiram-like

reaction and is not fully elucidated [4] [5] [1].

Q2: What is the recommended clinical advice regarding this interaction? Based on clinical sources, the

standard guidance is for patients to avoid alcoholic beverages while taking nilutamide to prevent the onset

of symptoms like flushing, low blood pressure, and malaise [2] [3] [6].

Q3: Are there other common drugs that can cause a true disulfiram-like reaction? Yes, several drugs

are known to cause this reaction by inhibiting ALDH. These include certain antibiotics (e.g., metronidazole,

tinidazole, some cephalosporins), the antiretroviral agent metronidazole, and the natural compound coprine

found in some mushrooms [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548659?utm_src=pdf-body
https://www.smolecule.com/products/s548659?utm_src=pdf-body
https://www.smolecule.com/products/s548659?utm_src=pdf-body
https://www.smolecule.com/products/s548659?utm_src=pdf-body
https://www.smolecule.com/products/s548659?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disulfiram-like_drug
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/nilutamide
https://www.drugs.com/sfx/nilutamide-side-effects.html
https://www.smolecule.com/products/s548659?utm_src=pdf-body
https://www.mayoclinic.org/drugs-supplements/nilutamide-oral-route/description/drg-20072510
https://chemocare.com/chemotherapy/drug-info/nilutamide.aspx
https://www.oncolink.org/cancer-treatment/oncolink-rx/nilutamide-nilandron-R-anandron
https://en.wikipedia.org/wiki/Disulfiram-like_drug
https://www.smolecule.com/products/s548659?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s548659?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Nilutamide Side Effects: Common, Severe, Long Term [drugs.com]

2. Nilutamide (oral route) - Side effects & dosage [mayoclinic.org]

3. Nilutamide [chemocare.com]

4. Disulfiram-like drug [en.wikipedia.org]

5. Nilutamide - an overview [sciencedirect.com]

6. Nilutamide (Nilandron® , Anandron) [oncolink.org]

7. Disulfiram - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Nilutamide alcohol intolerance disulfiram-like reaction]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548659#nilutamide-alcohol-

intolerance-disulfiram-like-reaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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